Cas no 1247484-19-0 ((1-cyclopropylethyl)[(oxan-4-yl)methyl]amine)

1-[(1-Cyclopropylethyl)amino]methyl]oxane, commonly referred to as (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine, is a versatile amine derivative featuring both cyclopropyl and tetrahydropyranyl (oxane) functional groups. This compound is of interest in medicinal and synthetic chemistry due to its constrained cyclic structures, which can enhance molecular rigidity and influence pharmacokinetic properties. The cyclopropyl moiety contributes to steric hindrance and metabolic stability, while the oxane ring provides a polar, yet lipophilic, element that may improve solubility and binding interactions. Its bifunctional nature makes it a valuable intermediate for the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Suitable for controlled functionalization, it offers synthetic flexibility in drug discovery and fine chemical applications.

(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine structure

1247484-19-0 structure

Product Name:(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine

CAS No:1247484-19-0

MF:C₁₁H₂₁NO

MW:183.290543317795

CID:5558178

Update Time:2025-10-30

(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-methanamine, N-(1-cyclopropylethyl)tetrahydro-
- (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine
- Inchi： 1S/C11H21NO/c1-9(11-2-3-11)12-8-10-4-6-13-7-5-10/h9-12H,2-8H2,1H3
- InChI Key： PYCKUGDODXASHD-UHFFFAOYSA-N
- SMILES： C1OCCC(CNC(C2CC2)C)C1

Experimental Properties

Density: 0.976±0.06 g/cm3(Predicted)
Boiling Point: 262.3±13.0 °C(Predicted)
pka: 10.57±0.20(Predicted)

(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C152831-100mg	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0		100mg	$ 95.00	2022-06-06
TRC	C152831-500mg	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0		500mg	$ 365.00	2022-06-06
TRC	C152831-1g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0		1g	$ 570.00	2022-06-06
Life Chemicals	F1967-9476-0.25g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0	95%+	0.25g	$523.0	2023-09-06
Life Chemicals	F1967-9476-0.5g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0	95%+	0.5g	$551.0	2023-09-06
Life Chemicals	F1967-9476-1g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0	95%+	1g	$580.0	2023-09-06
Life Chemicals	F1967-9476-2.5g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0	95%+	2.5g	$1267.0	2023-09-06
Life Chemicals	F1967-9476-5g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0	95%+	5g	$1909.0	2023-09-06
Life Chemicals	F1967-9476-10g	(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine	1247484-19-0	95%+	10g	$2675.0	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1624667-250mg	1-Cyclopropyl-N-((tetrahydro-2H-pyran-4-yl)methyl)ethan-1-amine	1247484-19-0	98%	250mg	￥8006.00	2024-08-09

(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Additional information on (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine

Introduction to (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine (CAS No. 1247484-19-0)

(1-cyclopropylethyl)[(oxan-4-yl)methyl]amine (CAS No. 1247484-19-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The chemical structure of (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine consists of a cyclopropyl group attached to an ethyl chain, which is further connected to a tetrahydro-2H-pyran (oxan) ring via a methylamine linker. The cyclopropyl moiety imparts unique conformational constraints, while the oxan ring provides a flexible and hydrophilic scaffold, making this compound an attractive candidate for various biological studies.

Recent research has highlighted the importance of (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine in the context of central nervous system (CNS) disorders. Studies have shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine may have therapeutic potential in treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS applications, (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine has been extensively studied to understand its bioavailability and metabolic stability. Research indicates that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are crucial for its development as a therapeutic agent.

To further enhance the therapeutic potential of (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine, several analogs and derivatives have been synthesized and evaluated. These modifications aim to optimize the compound's potency, selectivity, and safety profile. For instance, substituting the cyclopropyl group with other cyclic or acyclic moieties has led to compounds with improved binding affinities to specific receptors.

The safety and toxicity profiles of (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine have also been assessed in various preclinical models. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully characterize its long-term safety and efficacy in human subjects.

In conclusion, (1-cyclopropylethyl)[(oxan-4-yl)methyl]amine (CAS No. 1247484-19-0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further development in medicinal chemistry and pharmaceutical research. Continued investigation into this compound's mechanisms of action and clinical potential is warranted to fully realize its therapeutic benefits.